Cas no 391866-07-2 (N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• CAS No: 391866-07-2
• Molecular Formula: C₁₆H₂₁N₃OS
• Molecular Weight: 303.4224421978
• CID: 6024906
• PubChem ID: 3520204

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Properties

Names and Identifiers

• N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• N-(5-((3r,5r,7r)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-
• AKOS008437184
• SR-01000906644-1
• Oprea1_274436
• SR-01000906644
• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• AB00667949-01
• N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• 391866-07-2
• F0453-0342

• InChIKey： VLPTUWSYYVYHOL-UHFFFAOYSA-N
• Inchi： 1S/C16H21N3OS/c20-13(12-1-2-12)17-15-19-18-14(21-15)16-6-9-3-10(7-16)5-11(4-9)8-16/h9-12H,1-8H2,(H,17,19,20)
• SMILES： C1(C(NC2=NN=C(C34CC5CC(CC(C5)C3)C4)S2)=O)CC1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.14053348g/mol
• Heavy Atom Count: 21
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• pka: 9.34±0.50(Predicted)
• Density: 1.400±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides